Cas no 874787-48-1 (5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid)

• Product Name: 5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid
• CAS No: 874787-48-1
• MF: C₈H₄N₂O₂S₂
• MW: 224.259558677673
• CID: 3106807
• PubChem ID: 3763863
• Update Time: 2025-05-30

5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• thieno[2',3':4,5]imidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• 857-954-3
• Z55928914
• 5,9-dithia-1,7-diazatricyclo[6.3.0.02,6]undeca-2(6),3,7,10-tetraene-4-carboxylic acid
• 5,9-dithia-1,7-diazatricyclo[6.3.0.0?,?]undeca-2(6),3,7,10-tetraene-4-carboxylic acid
• 874787-48-1
• 5,9-dithia-1,7-diazatricyclo(6.3.0.0,2,6)undeca-2(6),3,7,10-tetraene-4-carboxylic acid
• 5,9-dithia-1,7-diazatricyclo[6.3.0.0,2,6]undeca-2(6),3,7,10-tetraene-4-carboxylicacid
• EN300-08845
• AKOS000122391
• 5,9-dithia-1,7-diazatricyclo[6.3.0.0,2,6]undeca-2(6),3,7,10-tetraene-4-carboxylic acid
• 5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid

• Inchi： 1S/C8H4N2O2S2/c11-7(12)5-3-4-6(14-5)9-8-10(4)1-2-13-8/h1-3H,(H,11,12)
• InChI Key： YVAYRVRJROAHIC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1N=C1N2C=CS1

Computed Properties

• Exact Mass: 223.97141972Da
• Monoisotopic Mass: 223.97141972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 111Ų

5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazoles

Additional information on 5,9-dithia-1,7-diazatricyclo6.3.0.0,2,6undeca-2(6),3,7,10-tetraene-4-carboxylic Acid

Exploring the Unique Properties and Applications of 5,9-dithia-1,7-diazatricyclo[6.3.0.0²,⁶]undeca-2(6),3,7,10-tetraene-4-carboxylic Acid (CAS 874787-48-1)

The compound 5,9-dithia-1,7-diazatricyclo[6.3.0.0²,⁶]undeca-2(6),3,7,10-tetraene-4-carboxylic Acid, identified by its CAS number 874787-48-1, represents a fascinating heterocyclic structure with significant potential in pharmaceutical and material science research. Its complex tricyclic framework, featuring both sulfur (dithia) and nitrogen (diazatricyclo) atoms, offers unique electronic and steric properties that make it a valuable scaffold for drug discovery and functional materials. Researchers are increasingly interested in this compound due to its rigid, conjugated system and the presence of a carboxylic acid moiety, which enhances its versatility in synthetic modifications.

In recent years, the scientific community has focused on heterocyclic compounds like 5,9-dithia-1,7-diazatricyclo[6.3.0.0²,⁶]undeca-2(6),3,7,10-tetraene-4-carboxylic Acid for their ability to interact with biological targets. The compound's tricyclic core mimics natural product architectures, making it a promising candidate for medicinal chemistry applications. Its CAS 874787-48-1 designation ensures precise identification in regulatory and commercial contexts, a critical factor for laboratories and manufacturers. The integration of sulfur and nitrogen atoms in its structure also aligns with current trends in sustainable chemistry, as these elements are abundant and often contribute to biodegradability.

One of the most searched questions regarding such compounds is: "What are the synthetic routes for 5,9-dithia-1,7-diazatricyclo derivatives?" The synthesis of CAS 874787-48-1 typically involves multi-step reactions, including cyclization strategies and selective functionalization of the carboxylic acid group. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yields and reduce environmental impact. Another hot topic is its potential role in optoelectronic materials, as the conjugated system in its tricyclo[6.3.0.0²,⁶]undeca backbone may exhibit interesting luminescent or charge-transport properties.

The carboxylic acid functionality in 5,9-dithia-1,7-diazatricyclo[6.3.0.0²,⁶]undeca-2(6),3,7,10-tetraene-4-carboxylic Acid (CAS 874787-48-1) enables diverse derivatization, a feature highly sought after in drug design. This aligns with frequent search queries like "How to modify tricyclic carboxylic acids for bioactivity?" Researchers have reported its use in creating amides, esters, and metal complexes, expanding its utility in chemoinformatics and high-throughput screening. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, a trending area in precision medicine.

From an industrial perspective, scalability and purity of CAS 874787-48-1 are critical concerns. Analytical methods such as HPLC and LC-MS are commonly employed to characterize this compound, addressing the popular question: "How to analyze 5,9-dithia-1,7-diazatricyclo compounds?" The growing demand for high-purity intermediates in API manufacturing further underscores its commercial relevance. Environmental considerations also drive interest in green synthesis approaches for this molecule, reflecting broader shifts toward eco-friendly chemistry.

In summary, 5,9-dithia-1,7-diazatricyclo[6.3.0.0²,⁶]undeca-2(6),3,7,10-tetraene-4-carboxylic Acid (CAS 874787-48-1) exemplifies the intersection of structural complexity and functional adaptability. Its applications span drug discovery, material science, and catalysis, resonating with contemporary research priorities. As synthetic methodologies advance, this compound is poised to play a pivotal role in addressing challenges in therapeutic development and smart materials, making it a subject of enduring scientific and industrial interest.